4,6-Dibromoisophthalic acid
Overview
Description
4,6-Dibromoisophthalic acid (4,6-DBIPA) is an organic compound belonging to the isophthalic acid family. It is a white crystalline solid with a molecular weight of 376.88 g/mol. 4,6-DBIPA is an important intermediate in the synthesis of various chemicals, including pharmaceuticals, dyes, pigments, and other organic compounds. It is also used in the manufacture of polymers, plastics, and resins. 4,6-DBIPA is a highly reactive compound and can react with both organic and inorganic compounds.
Scientific Research Applications
Organic Synthesis Intermediary
4,6-Dibromoisophthalic acid: (DBPA) is a valuable intermediate in organic synthesis. It’s particularly useful in the preparation of various organic compounds due to its reactive bromine atoms which can be substituted with other groups or participate in coupling reactions .
Material Science: MOF Ligands
In material science, DBPA serves as a ligand in the construction of Metal-Organic Frameworks (MOFs). MOFs are porous materials with high surface areas, used for gas storage, separation, and catalysis. The dibromo groups in DBPA can coordinate with metal ions, forming stable MOF structures .
Chemical Synthesis: Bromination Agent
DBPA plays a role in the bromination of alkenes, alkynes, and anilines. It’s used to introduce bromine atoms into other molecules, which is a critical step in the synthesis of many organic compounds, including pharmaceuticals and agrochemicals .
Life Science Research
DBPA is utilized in life science research as a building block for bioactive molecules. Its structure allows for the synthesis of compounds that can interact with biological systems, aiding in the development of new drugs and therapies .
Chromatography and Mass Spectrometry
In the field of chromatography and mass spectrometry, DBPA is used to develop new methods for the separation and identification of complex mixtures. Its unique properties help in improving the resolution and sensitivity of analytical techniques .
Mechanism of Action
Mode of Action
It’s known that the compound forms a two-dimensional network via o-h⋯o hydrogen bonds in its crystal structure . This could potentially influence its interaction with targets, but further studies are required to confirm this.
Biochemical Pathways
The specific biochemical pathways affected by 4,6-Dibromoisophthalic acid are currently unknown . More research is needed to elucidate the compound’s role in biochemical processes.
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability. It’s worth noting that the compound is stored at room temperature, suggesting that it is stable under normal environmental conditions .
properties
IUPAC Name |
4,6-dibromobenzene-1,3-dicarboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4Br2O4/c9-5-2-6(10)4(8(13)14)1-3(5)7(11)12/h1-2H,(H,11,12)(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UDCSURCKPULYEL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1C(=O)O)Br)Br)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4Br2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40349162 |
Source
|
| Record name | 4,6-dibromoisophthalic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40349162 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
323.92 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Dibromoisophthalic acid | |
CAS RN |
24063-27-2 |
Source
|
| Record name | 4,6-dibromoisophthalic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40349162 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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